4-(2,2,2-trifluoroethylidene)piperidine hydrochloride
Overview
Description
4-(2,2,2-trifluoroethylidene)piperidine hydrochloride (4-TEPHCl) is a novel organofluorine compound that has recently been developed for use in laboratory experiments. It is a white crystalline solid that is soluble in water and organic solvents. 4-TEPHCl is a versatile molecule with a wide range of applications in research and industry. It has been used in the synthesis of various organic compounds, as a catalyst for organic reactions, and as a reagent for the preparation of a variety of materials. In addition, 4-TEPHCl has been used in the development of new drugs, in the study of biochemical and physiological processes, and as a tool for studying the mechanism of action of various drugs.
Scientific Research Applications
4-(2,2,2-trifluoroethylidene)piperidine hydrochloride has been used in numerous scientific research applications. It has been used as a reagent for the synthesis of various organic compounds, as a catalyst for organic reactions, and as a reagent for the preparation of a variety of materials. In addition, this compound has been used in the development of new drugs, in the study of biochemical and physiological processes, and as a tool for studying the mechanism of action of various drugs.
Mechanism of Action
The mechanism of action of 4-(2,2,2-trifluoroethylidene)piperidine hydrochloride is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In addition, this compound has been shown to bind to specific proteins and receptors in the body, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, as well as to bind to specific proteins and receptors in the body. In addition, this compound has been shown to have anti-inflammatory, anti-microbial, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(2,2,2-trifluoroethylidene)piperidine hydrochloride in laboratory experiments is that it is a highly versatile compound with a wide range of applications. It is also relatively easy to synthesize and is relatively stable in solution. However, the compound can be toxic and should be handled with care. In addition, the compound is not approved for use in humans and should not be used for medical purposes.
Future Directions
Future research on 4-(2,2,2-trifluoroethylidene)piperidine hydrochloride could focus on further elucidating its mechanism of action, as well as exploring its potential applications in drug development and medical research. In addition, further research could explore the compound’s potential to act as a catalyst for organic reactions and its potential to be used as a reagent for the synthesis of various organic compounds. Further research could also explore the potential of this compound to be used as a tool for studying the biochemical and physiological effects of drugs and other compounds. Finally, further research could explore the potential of this compound to be used as an inhibitor of enzymes involved in the metabolism of drugs and other compounds.
Synthesis Methods
4-(2,2,2-trifluoroethylidene)piperidine hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 2,2,2-trifluoroethylidene piperidine (TEP) with trifluoroacetic anhydride (TFA) in the presence of a base such as pyridine or triethylamine. The resulting product is 4-(2,2,2-trifluoroethylidene)piperidine (4-TEP). The second step involves the reaction of 4-TEP with hydrochloric acid, which yields this compound. The reaction can be carried out either at room temperature or at elevated temperatures.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2,2,2-trifluoroethylidene)piperidine hydrochloride involves the reaction of piperidine with 2,2,2-trifluoroacetaldehyde followed by hydrochloric acid treatment to yield the final product.", "Starting Materials": [ "Piperidine", "2,2,2-trifluoroacetaldehyde", "Hydrochloric acid" ], "Reaction": [ "Add 2,2,2-trifluoroacetaldehyde to piperidine in a reaction flask", "Stir the mixture at room temperature for several hours", "Add hydrochloric acid to the reaction mixture to obtain 4-(2,2,2-trifluoroethylidene)piperidine hydrochloride", "Isolate the product by filtration and wash with water" ] } | |
| 2694734-01-3 | |
Molecular Formula |
C7H11ClF3N |
Molecular Weight |
201.62 g/mol |
IUPAC Name |
4-(2,2,2-trifluoroethylidene)piperidine;hydrochloride |
InChI |
InChI=1S/C7H10F3N.ClH/c8-7(9,10)5-6-1-3-11-4-2-6;/h5,11H,1-4H2;1H |
InChI Key |
VEBQIWJGCRZHRK-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCC1=CC(F)(F)F.Cl |
Purity |
95 |
Origin of Product |
United States |
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